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Compound of Interest

Compound Name: Disperse Red 60

Cat. No.: B094433 Get Quote

An In-depth Technical Guide to C.I. Disperse Red 60: Chemical and Physical Properties for

Researchers

Introduction
C.I. Disperse Red 60, an anthraquinone-based dye, is a compound of significant interest in

various scientific and industrial fields.[1] Also known by its IUPAC name, 1-amino-4-hydroxy-2-

phenoxyanthracene-9,10-dione, it is a dark red solid primarily used for dyeing synthetic fibers

like polyester.[1][2] For researchers, scientists, and drug development professionals, its stable

chemical framework serves as a model compound in material science, environmental

remediation studies, and may be explored for drug discovery.[1][3] This document provides a

comprehensive overview of its chemical and physical properties, experimental protocols for its

synthesis and analysis, and logical workflows to guide laboratory practices.

Chemical and Physical Properties
The fundamental properties of C.I. Disperse Red 60 are summarized below. This dye is

characterized as a fine, deep-red powder.[4][5] It is stable under normal conditions,

combustible, and incompatible with strong oxidizing agents.[6][7]
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Property Value

IUPAC Name
1-amino-4-hydroxy-2-phenoxyanthracene-9,10-

dione[4][7]

Synonyms
C.I. 60756, Disperse Red FB, Solvent Red 146,

Disperse Red E-4B[8][9][10]

CAS Number 17418-58-5, 12223-37-9[5][8]

Molecular Formula C₂₀H₁₃NO₄[4][5][8]

Molecular Weight 331.32 g/mol [5][8][11]

Appearance

Fine deep-red powder with white specks;

reddish-brown to red powder or particles.[4][5]

[7][12]

Melting Point
185 °C (365 °F)[2][6][11] / >572 °F

(decomposes at approx. 500 °F)[4]

Boiling Point 570.3 ± 50.0 °C (Predicted)[6][7][11]

Density 1.44 g/cm³[2]

Solubility

Water: Insoluble (<1 mg/mL at 68°F); 16.42 µg/L

at 25°C.[4][5][6] Organic Solvents: Soluble in

dichloromethane; slightly soluble in DMSO; very

slightly soluble in Methanol.[2][6]

Stability
Stable, combustible, and incompatible with

strong oxidizing agents.[6][13]

Potential Hazards

May cause an allergic skin reaction (H317).[14]

Considered a potential endocrine disrupting

compound.[4]

Experimental Protocols
Detailed methodologies for the synthesis and characterization of C.I. Disperse Red 60 are

crucial for reproducible research.
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Synthesis Protocol
The conventional synthesis of C.I. Disperse Red 60 is achieved through the condensation of

1-amino-2-bromo-4-hydroxyanthraquinone with phenol in an alkaline medium.[8][15]

Materials:

1-amino-2-bromo-4-hydroxyanthraquinone (dried, moisture content <0.2 wt%)[16]

Phenol[15]

Potassium Carbonate (or other alkaline acid-binding agent)[15][16]

Procedure:

Dehydration: Charge the reaction vessel with potassium carbonate and phenol. Install a

dehydration apparatus.[16] Heat the mixture under normal or negative pressure to 130-

155°C to remove water. Dehydration is complete when no more water is collected.[16]

Condensation: Once the system is anhydrous, add the dried 1-amino-2-bromo-4-

hydroxyanthraquinone to the vessel.[16]

Reaction: Maintain the reaction temperature at 150-158°C for approximately 2-8 hours.[15]

[16] Monitor the reaction's progress via sampling to determine the endpoint.[16]

Isolation: After the reaction reaches its endpoint, cool the mixture to 90°C.[16] Add water to

precipitate the crude Disperse Red 60 product.[16]

Purification: Filter the precipitate from the reaction mixture. Wash the collected solid with

water until it is neutral.[15]

Drying: Dry the purified product at 85-95°C to yield the final C.I. Disperse Red 60.[15]
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Synthesis Workflow of C.I. Disperse Red 60
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General Analytical Workflow for C.I. Disperse Red 60

UV-Vis Spectroscopy IR Spectroscopy Mass Spectrometry
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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